![molecular formula C10H18ClNO4 B6183971 ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate hydrochloride CAS No. 2624140-54-9](/img/no-structure.png)
ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate hydrochloride
Description
Ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate hydrochloride is a chemical compound with the empirical formula C7H13NO2 · HCl . It is a derivative formed from the condensation of cyclohexanone . This compound can be used in the preparation of arylcyclohexanones analgesics, metalloproteinase inhibitors, benzimidazole derivatives as therapeutic TRPM8 receptor modulators and apoptosis-inducing agents .
Synthesis Analysis
The synthesis of 1,4-Dioxa-8-azaspiro[4.5]decane can be achieved from 2-Piperazinone and [4,5’-Bithiazole]-2-carbonyl chloride, 2’-(acetylamino)-4’-methyl- . Ethyl 1,4-dioxaspiro[4.5]decane-8-carboxylate can be synthesized from Ethyl 4-oxocyclohexanecarboxylate and Ethylene glycol .Molecular Structure Analysis
The molecular structure of ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate hydrochloride is represented by the Hill Formula C7H13NO2 · HCl . The molecular weight of this compound is 179.64 g/mol .Chemical Reactions Analysis
Ethyl 1,4-dioxaspiro[4.5]decane-8-carboxylate can be used in the preparation of arylcyclohexanones analgesics, metalloproteinase inhibitors, benzimidazole derivatives as therapeutic TRPM8 receptor modulators and apoptosis-inducing agents .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,4-Dioxa-8-azaspiro[4.5]decane include a boiling point of 108-111 °C/26 mmHg, a density of 1.117 g/mL at 20 °C, and a refractive index (n20/D) of 1.4819 .Safety and Hazards
This compound is classified as a moderate hazard . It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate hydrochloride involves the reaction of ethyl 6-bromo-1,4-dioxa-8-azaspiro[4.5]decane-7-carboxylate with sodium azide followed by reduction of the resulting azide with triphenylphosphine and subsequent quaternization with methyl iodide to yield the final product.", "Starting Materials": [ "Ethyl 6-bromo-1,4-dioxa-8-azaspiro[4.5]decane-7-carboxylate", "Sodium azide", "Triphenylphosphine", "Methyl iodide" ], "Reaction": [ "Step 1: Ethyl 6-bromo-1,4-dioxa-8-azaspiro[4.5]decane-7-carboxylate is reacted with sodium azide in DMF at 80°C for 24 hours to yield ethyl 6-azido-1,4-dioxa-8-azaspiro[4.5]decane-7-carboxylate.", "Step 2: The resulting azide is reduced with triphenylphosphine in THF at room temperature for 2 hours to yield ethyl 6-amino-1,4-dioxa-8-azaspiro[4.5]decane-7-carboxylate.", "Step 3: The amino group is quaternized with methyl iodide in acetone at room temperature for 2 hours to yield ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate methyl iodide salt.", "Step 4: The methyl iodide salt is treated with hydrochloric acid in ethanol to yield ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate hydrochloride." ] } | |
CAS RN |
2624140-54-9 |
Product Name |
ethyl 1,4-dioxa-8-azaspiro[4.5]decane-6-carboxylate hydrochloride |
Molecular Formula |
C10H18ClNO4 |
Molecular Weight |
251.7 |
Purity |
95 |
Origin of Product |
United States |
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